Cas no 2680796-18-1 (1-(tert-butoxy)carbonyl-octahydro-1H-indole-6-sulfonic acid)

1-(tert-Butoxy)carbonyl-octahydro-1H-indole-6-sulfonic acid is a protected indoline derivative featuring a tert-butoxycarbonyl (Boc) group and a sulfonic acid functionality. The Boc group enhances stability, facilitating handling and storage while allowing selective deprotection under mild acidic conditions. The sulfonic acid moiety imparts water solubility and reactivity, making the compound useful in peptide synthesis, catalysis, and as an intermediate in pharmaceutical applications. Its octahydroindole scaffold provides a rigid, saturated structure, beneficial for stereoselective transformations. This compound is particularly valuable in organic and medicinal chemistry for constructing complex molecules with precise functionalization. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.
1-(tert-butoxy)carbonyl-octahydro-1H-indole-6-sulfonic acid structure
2680796-18-1 structure
Product Name:1-(tert-butoxy)carbonyl-octahydro-1H-indole-6-sulfonic acid
CAS No:2680796-18-1
MF:C13H23NO5S
MW:305.390423059464
CID:5634219
PubChem ID:165926610
Update Time:2025-11-01

1-(tert-butoxy)carbonyl-octahydro-1H-indole-6-sulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-sulfonic acid
    • 2680796-18-1
    • EN300-28291369
    • 1-(tert-butoxy)carbonyl-octahydro-1H-indole-6-sulfonic acid
    • Inchi: 1S/C13H23NO5S/c1-13(2,3)19-12(15)14-7-6-9-4-5-10(8-11(9)14)20(16,17)18/h9-11H,4-8H2,1-3H3,(H,16,17,18)
    • InChI Key: IQXBFEQTGLWCPE-UHFFFAOYSA-N
    • SMILES: S(C1CCC2CCN(C(=O)OC(C)(C)C)C2C1)(=O)(=O)O

Computed Properties

  • Exact Mass: 305.12969401g/mol
  • Monoisotopic Mass: 305.12969401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 92.3Ų

1-(tert-butoxy)carbonyl-octahydro-1H-indole-6-sulfonic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28291369-0.05g
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2680796-18-1 95.0%
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$864.0 2025-03-19
Enamine
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Enamine
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2680796-18-1 95.0%
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Enamine
EN300-28291369-0.5g
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Enamine
EN300-28291369-1.0g
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Enamine
EN300-28291369-2.5g
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2680796-18-1 95.0%
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$2014.0 2025-03-19
Enamine
EN300-28291369-5.0g
1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-sulfonic acid
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Enamine
EN300-28291369-10.0g
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Enamine
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Enamine
EN300-28291369-5g
1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-sulfonic acid
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1-(tert-butoxy)carbonyl-octahydro-1H-indole-6-sulfonic acid Related Literature

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